Cas no 175137-28-7 (Methyl 2-hydrazinyl-4-(trifluoromethyl)pyrimidine-5-carboxylate)
Methyl 2-hydrazinyl-4-(trifluoromethyl)pyrimidine-5-carboxylate is a versatile pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its structure features a hydrazinyl group and a trifluoromethyl substituent, enhancing reactivity and enabling diverse functionalization. The ester moiety at the 5-position facilitates further derivatization, making it a valuable intermediate for synthesizing heterocyclic compounds. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, which is advantageous in drug design. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its well-defined reactivity profile and synthetic flexibility make it a preferred choice for medicinal chemistry applications.
175137-28-7 structure
Product Name:Methyl 2-hydrazinyl-4-(trifluoromethyl)pyrimidine-5-carboxylate
CAS No:175137-28-7
MF:C7H7F3N4O2
MW:236.151291131973
MDL:MFCD00068147
CID:135418
PubChem ID:2775256
Update Time:2025-10-29
Methyl 2-hydrazinyl-4-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-hydrazinyl-4-(trifluoromethyl)pyrimidine-5-carboxylate
- 5-(Methoxycarbonyl)-4-(trifluoromethyl)pyrimidine-2-hydrazine
- 5-Pyrimidinecarboxylicacid, 2-hydrazinyl-4-(trifluoromethyl)-, methyl ester
- methyl 2-hydrazino-4-(trifluoromethyl)pyrimidine-5-carboxylate
- AC1MCQ3I
- CTK4D5333
- MolPort-000-156-794
- SBB098543
- SureCN6475927
- BUTTPARK 47\18-19
- 5-(Methoxycarbonyl)-4-(Trifluoromethyl)Pyrimidin
- 5-(Methoxycarbonyl)-4-(trifluoromethyl)pyrimidine-
- 5-(Methoxycarbony)-4-(trifluoromethyl)pyrimidine-2-hyrdrazine
- METHYL 4-(TRIFLUOROMETHYL)-2-HYDRAZINYLPYRIMIDINE-5-CARBOXYLATE
- 5-(METHOXYCARBONYL)-4-(TRIFLUOROMETHYL)PYRIMIDINE- 95+%
- 5-(Methoxycarbonyl)-4-(trifluoromethyl)pyrimidine-2-hydrazine 95%
- 175137-28-7
- MFCD00068147
- LIMNVGGTQCLNNP-UHFFFAOYSA-N
- DTXSID30379478
- 5-Pyrimidinecarboxylicacid,2-hydrazinyl-4-(trifluoromethyl)-,methyl ester
- AKOS015912410
- SB57844
- FT-0619717
- A811783
- SCHEMBL6475927
- PS-10327
- 5-Pyrimidinecarboxylic acid, 2-hydrazinyl-4-(trifluoromethyl)-, methyl ester
-
- MDL： MFCD00068147
- Inchi： 1S/C7H7F3N4O2/c1-16-5(15)3-2-12-6(14-11)13-4(3)7(8,9)10/h2H,11H2,1H3,(H,12,13,14)
- InChI Key： LIMNVGGTQCLNNP-UHFFFAOYSA-N
- SMILES： FC(C1C(C(=O)OC)=CN=C(NN)N=1)(F)F
Computed Properties
- Exact Mass: 236.05200
- Monoisotopic Mass: 236.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 0.5
- Topological Polar Surface Area: 90.1Ų
Experimental Properties
- Density: 1.439
- Melting Point: 132 °C
- Boiling Point: 437.7°C at 760 mmHg
- Flash Point: 218.5°C
- Refractive Index: 1.535
- PSA: 90.13000
- LogP: 1.34090
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Methyl 2-hydrazinyl-4-(trifluoromethyl)pyrimidine-5-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： Irritant
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39
- Risk Phrases：R20/21/22
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 2-hydrazinyl-4-(trifluoromethyl)pyrimidine-5-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 2-hydrazinyl-4-(trifluoromethyl)pyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008371-250mg |
5-(Methoxycarbonyl)-4-(trifluoromethyl)pyrimidine-2-hydrazine |
175137-28-7 | 95% | 250mg |
￡67.00 | 2022-03-01 | |
| Fluorochem | 008371-1g |
5-(Methoxycarbonyl)-4-(trifluoromethyl)pyrimidine-2-hydrazine |
175137-28-7 | 95% | 1g |
￡179.00 | 2022-03-01 | |
| Chemenu | CM166281-5g |
Methyl 2-hydrazinyl-4-(trifluoromethyl)pyrimidine-5-carboxylate |
175137-28-7 | 95% | 5g |
$427 | 2021-08-05 | |
| Apollo Scientific | PC5048-100mg |
Methyl 2-hydrazino-4-(trifluoromethyl)pyrimidine-5-carboxylate |
175137-28-7 | 95% | 100mg |
£20.00 | 2025-02-21 | |
| abcr | AB130146-100 mg |
5-(Methoxycarbonyl)-4-(trifluoromethyl)pyrimidine-2-hydrazine, 95%; . |
175137-28-7 | 95% | 100mg |
€71.80 | 2023-05-10 | |
| Chemenu | CM166281-5g |
Methyl 2-hydrazinyl-4-(trifluoromethyl)pyrimidine-5-carboxylate |
175137-28-7 | 95%+ | 5g |
$427 | 2023-02-17 | |
| Alichem | A089000537-5g |
Methyl 2-hydrazinyl-4-(trifluoromethyl)pyrimidine-5-carboxylate |
175137-28-7 | 95% | 5g |
$474.24 | 2022-04-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1535027-5g |
Methyl 2-hydrazinyl-4-(trifluoromethyl)pyrimidine-5-carboxylate |
175137-28-7 | 98% | 5g |
￥6751 | 2023-04-15 | |
| abcr | AB130146-100mg |
5-(Methoxycarbonyl)-4-(trifluoromethyl)pyrimidine-2-hydrazine, 95%; . |
175137-28-7 | 95% | 100mg |
€71.80 | 2025-04-20 | |
| Ambeed | A558057-100mg |
Methyl 2-hydrazinyl-4-(trifluoromethyl)pyrimidine-5-carboxylate |
175137-28-7 | 95% | 100mg |
$25.0 | 2024-04-22 |
Methyl 2-hydrazinyl-4-(trifluoromethyl)pyrimidine-5-carboxylate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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